Cas no 337966-00-4 (2-(2-Bromo-phenyl)-propylamine)

2-(2-Bromo-phenyl)-propylamine structure
337966-00-4 structure
Product Name:2-(2-Bromo-phenyl)-propylamine
CAS No:337966-00-4
MF:C9H12BrN
MW:214.102281570435
CID:1459773
PubChem ID:22026330
Update Time:2024-03-01

2-(2-Bromo-phenyl)-propylamine Chemical and Physical Properties

Names and Identifiers

    • Benzeneethanamine, 2-bromo-b-methyl-
    • 2-(2-Bromo-phenyl)-propylamine
    • 2-(2-bromophenyl)propan-1-amine
    • Inchi: 1S/C9H12BrN/c1-7(6-11)8-4-2-3-5-9(8)10/h2-5,7H,6,11H2,1H3
    • InChI Key: CRNLZUICRPVNBC-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=CC=1C(C)CN

Computed Properties

  • Exact Mass: 213.01531g/mol
  • Monoisotopic Mass: 213.01531g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 26Ų

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